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Compound of Interest

Compound Name: PF-00356231

Cat. No.: B1584456 Get Quote

Essential Safety and Handling Guide for PF-
00356231
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of PF-00356231, a specific, non-peptidic, non-zinc chelating matrix

metalloproteinase (MMP) inhibitor. The information herein is intended to supplement, not

replace, institutional safety protocols and professional judgment.

Disclaimer: A specific Safety Data Sheet (SDS) for PF-00356231 (CAS No. 766536-21-4) was

not located during the compilation of this guide. The following recommendations are based on

general laboratory safety principles for handling solid, research-grade chemical compounds

and information available for similar MMP inhibitors. Users are strongly advised to seek

additional information and conduct a thorough risk assessment before handling this compound.

Personal Protective Equipment (PPE)
Proper personal protective equipment is paramount to ensure safety when handling PF-
00356231, which is typically supplied as a yellow solid. The following table summarizes the

recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1584456?utm_src=pdf-interest
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications & Use

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

Hand Protection Nitrile Gloves

Should be worn to prevent skin

contact. Inspect gloves for

tears or holes before use and

change them frequently.

Body Protection Laboratory Coat

A fully buttoned lab coat

should be worn to protect skin

and clothing from

contamination.

Respiratory Protection N95 Respirator or Higher

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Operational Handling and Disposal Plan
Adherence to a strict operational and disposal plan is critical for the safe management of PF-
00356231 in a laboratory setting.

Handling Protocol
Preparation:

Designate a specific area for handling PF-00356231, preferably within a certified chemical

fume hood.

Ensure all necessary PPE is readily available and in good condition.

Have a chemical spill kit accessible.

Weighing and Solution Preparation:
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Perform all weighing of the solid compound within a chemical fume hood or a balance

enclosure to minimize inhalation exposure.

Use appropriate tools (e.g., spatulas) to handle the powder.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Use in Experiments:

Conduct all experimental procedures involving PF-00356231 in a well-ventilated area,

ideally a chemical fume hood.

Avoid direct contact with the solid or solutions.

Keep containers of PF-00356231 tightly sealed when not in use.

Spill Response
Small Spills (Solid):

Wearing appropriate PPE, gently sweep the solid material to avoid creating dust.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Small Spills (Liquid Solution):

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Place the absorbent material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills:

Evacuate the area and prevent entry.
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Contact your institution's environmental health and safety (EHS) department immediately.

Disposal Plan
All waste containing PF-00356231 must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid PF-00356231
Collect in a clearly labeled, sealed, and

compatible hazardous waste container.

Solutions of PF-00356231

Collect in a clearly labeled, sealed, and

compatible liquid hazardous waste container. Do

not mix with incompatible waste streams.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE
Remove and dispose of as hazardous waste in

accordance with institutional policies.

Contact your institution's EHS department for specific guidelines on hazardous waste pickup

and disposal.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of PF-
00356231.
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Caption: Workflow for Safe Handling and Disposal of PF-00356231.

To cite this document: BenchChem. [Personal protective equipment for handling PF-
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[https://www.benchchem.com/product/b1584456#personal-protective-equipment-for-
handling-pf-00356231]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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